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About Pelecopan (BCX-9930)

Pelecopan was an oral inhibitor of complement factor D (CFD), a serine protease critical for the activation

of the alternative complement pathway [1] [2]. Its development was aimed at treating various alternative

pathway-mediated diseases.

The table below summarizes its key profile:

Attribute Details

Drug Type Small molecule [1]

Mechanism of Action Complement factor D (CFD) inhibitor [1] [3] [2]

Highest Phase Discontinued (Phase 2) [1] [3]

Indications Studied C3 glomerulopathy, IgA nephropathy, Paroxysmal Nocturnal Hemoglobinuria
(PNH) [1] [3]

Originator
Organization

BioCryst Pharmaceuticals [3]
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Key Data from Preclinical Studies

Although the therapeutic index is not reported, specific quantitative data on its potency from preclinical

studies are available, which are fundamental for any therapeutic index assessment [2].

Assay Description
Experimental
Readout

Inhibitory activity against pure human factor D [2] IC₅₀: 14.3 nM

Inhibition of proteolytic activity against C3b-bound factor B [2] IC₅₀: 28.1 nM

Prevention of hemolysis of Paroxysmal Nocturnal Hemoglobinuria (PNH)
cells (in vitro rabbit erythrocyte assay) [2]

IC₅₀: 29.5 nM

Mechanism of Action and Experimental Insight

The following diagram illustrates the mechanism of Pelecopan and a core concept for its experimental

assessment, which forms the basis for generating the efficacy data needed to calculate a therapeutic index.
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Alternative Pathway (AP) Initiation
(Spontaneous C3 hydrolysis to C3b)

Factor B (FB) binds to C3b

Factor D (FD) cleaves Factor B

Forms C3 Convertase (C3bBb)
Amplifies Complement Cascade Inhibition of AP Activation

Leads to Hemolysis & Tissue Damage
(e.g., in PNH)

Pelecopan (BCX-9930)
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The experimental workflow to determine the IC₅₀ values (like the 14.3 nM for pure factor D) typically

involves incubating the enzyme with the drug and a substrate, then measuring the rate of reaction. For

functional assays (like the 29.5 nM for hemolysis), PNH or normal red blood cells are exposed to

complement-activating serum in the presence of the drug, and hemolysis is measured.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12864284#pelecopan-

therapeutic-index-vs-similar-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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